Cas no 923146-74-1 (N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)naphthalene-2-sulfonamide)

• Product Name: N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)naphthalene-2-sulfonamide
• CAS No: 923146-74-1
• MF: C₂₅H₂₇N₅O₂S
• MW: 461.57918381691
• CID: 6013167
• PubChem ID: 18566829
• Update Time: 2025-06-13

N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)naphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)naphthalene-2-sulfonamide
• N-[4-[[4-(diethylamino)-6-methylpyrimidin-2-yl]amino]phenyl]naphthalene-2-sulfonamide
• F2078-0484
• N-(4-((4-(diethylamino)-6-methylpyrimidin-2-yl)amino)phenyl)naphthalene-2-sulfonamide
• AKOS002052992
• N-(4-{[4-(diethylamino)-6-methylpyrimidin-2-yl]amino}phenyl)naphthalene-2-sulfonamide
• 923146-74-1

• Inchi： 1S/C25H27N5O2S/c1-4-30(5-2)24-16-18(3)26-25(28-24)27-21-11-13-22(14-12-21)29-33(31,32)23-15-10-19-8-6-7-9-20(19)17-23/h6-17,29H,4-5H2,1-3H3,(H,26,27,28)
• InChI Key： WMPXIRZVRYREIA-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1S(NC1=CC=C(NC2=NC(C)=CC(N(CC)CC)=N2)C=C1)(=O)=O

Computed Properties

• Exact Mass: 461.18854629g/mol
• Monoisotopic Mass: 461.18854629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 95.6Ų

Additional information on N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)naphthalene-2-sulfonamide

Introduction to N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)naphthalene-2-sulfonamide and Its Significance in Modern Chemical Biology

N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)naphthalene-2-sulfonamide, a compound with the CAS number 923146-74-1, represents a significant advancement in the field of chemical biology. This compound has garnered considerable attention due to its unique structural properties and its potential applications in pharmaceutical research and development. The intricate molecular architecture of this substance, characterized by a naphthalene-2-sulfonamide core linked to a pyrimidine derivative, makes it a promising candidate for further exploration in drug discovery.

The molecular structure of N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)naphthalene-2-sulfonamide is a testament to the ingenuity of synthetic chemistry. The presence of multiple functional groups, including diethylamino and methylpyrimidin-2-yl substituents, contributes to its versatility and reactivity. These features not only enhance its solubility and bioavailability but also open up possibilities for various biochemical interactions. The sulfonamide moiety, in particular, is well-known for its role in medicinal chemistry, often serving as a key pharmacophore in drug molecules.

In recent years, there has been a surge in research focused on developing novel compounds with therapeutic potential. N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)naphthalene-2-sulfonamide has emerged as a compound of interest in this context. Its unique structural features suggest that it may interact with biological targets in ways that are distinct from traditional pharmaceuticals. This has prompted researchers to investigate its potential applications in treating various diseases, particularly those associated with protein-protein interactions and signal transduction pathways.

The synthesis of N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)naphthalene-2-sulfonamide involves a series of carefully orchestrated chemical reactions. The process typically begins with the preparation of the pyrimidine derivative, followed by its coupling with the naphthalene-2-sulfonamide moiety. The introduction of the diethylamino group at the 4-position of the phenyl ring adds an additional layer of complexity to the synthesis, requiring precise control over reaction conditions to ensure high yield and purity.

One of the most compelling aspects of N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)naphthalene-2-sulfonamide is its potential as a lead compound for drug development. Its structural motifs are reminiscent of several known bioactive molecules, suggesting that it may exhibit similar pharmacological properties. This has led to its inclusion in several high-throughput screening campaigns aimed at identifying new therapeutic agents. The results from these screens have been promising, with N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)naphthalene-2-sulfonamide showing activity against several disease-related targets.

The investigation into the biological activity of N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)naphthalene-2-sulfonamide has revealed several interesting findings. Studies have indicated that this compound interacts with specific proteins involved in cell signaling and proliferation. These interactions have been observed both in vitro and in vivo, suggesting that it may have therapeutic potential in conditions such as cancer and inflammatory diseases. Furthermore, the compound's ability to modulate these pathways without significant off-target effects makes it an attractive candidate for further development.

The pharmacokinetic properties of N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)naphthalene-2-sulfonamide are also worth mentioning. Due to its sulfonamide core, the compound exhibits good solubility in water, which is advantageous for oral administration. Additionally, preliminary studies suggest that it has a reasonable bioavailability and stability under physiological conditions. These characteristics are crucial for ensuring that the compound reaches its target sites effectively and remains active within the body.

In conclusion, N-(4-{4-(diethylamino)-6-methylpyrimidin-2-ylamino}phenyl)naphthalene-2-sulfonamide (CAS number 923146-74-1) is a compound with significant potential in the field of chemical biology. Its unique structure and biological activity make it a valuable tool for researchers investigating new therapeutic agents. As more studies are conducted on this compound, we can expect to see further insights into its mechanisms of action and potential applications in medicine.